6-methoxy-N-[2-(1-methyl-1H-indol-3-yl)ethyl]-1H-indole-2-carboxamide

• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 6-methoxy-N-[2-(1-methylindol-3-yl)ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H21N3O2/c1-24-13-15(17-5-3-4-6-20(17)24)9-10-22-21(25)19-11-14-7-8-16(26-2)12-18(14)23-19/h3-8,11-13,23H,9-10H2,1-2H3,(H,22,25)
• InChI Key: FCRNUSXLOJMUIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CCNC(=O)C3=CC4=C(N3)C=C(C=C4)OC

Description

6-methoxy-N-[2-(1-methyl-1H-indol-3-yl)ethyl]-1H-indole-2-carboxamide is a complex organic compound belonging to the class of indole derivatives. Indole derivatives are known for their significant biological activities and are widely studied in medicinal chemistry due to their potential therapeutic applications .

Preparation Methods

The synthesis of 6-methoxy-N-[2-(1-methyl-1H-indol-3-yl)ethyl]-1H-indole-2-carboxamide typically involves multiple steps, including the formation of the indole core and subsequent functionalization. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions . Industrial production methods may involve optimization of reaction conditions to improve yield and purity, such as using specific catalysts or solvents .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound can be achieved using hydrogenation or metal hydrides.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of indole-2-carboxylic acid derivatives .

Scientific Research Applications

6-methoxy-N-[2-(1-methyl-1H-indol-3-yl)ethyl]-1H-indole-2-carboxamide has various scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Indole derivatives are studied for their role in biological processes and as potential therapeutic agents.

Medicine: This compound is investigated for its potential anticancer, antiviral, and antimicrobial properties.

Industry: It may be used in the development of new materials or as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-methoxy-N-[2-(1-methyl-1H-indol-3-yl)ethyl]-1H-indole-2-carboxamide involves its interaction with specific molecular targets. Indole derivatives often bind to receptors or enzymes, modulating their activity. For example, they may inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells . The exact pathways and targets can vary depending on the specific biological context.

Comparison with Similar Compounds

Similar compounds include other indole derivatives such as:

Indole-3-acetic acid: A plant hormone involved in growth regulation.

Tryptophan: An essential amino acid and precursor to serotonin.

Indole-3-carbinol: Found in cruciferous vegetables and studied for its anticancer properties.

6-methoxy-N-[2-(1-methyl-1H-indol-3-yl)ethyl]-1H-indole-2-carboxamide is unique due to its specific functional groups and potential therapeutic applications, distinguishing it from other indole derivatives .